Cas no 2227776-12-5 ((2S)-4-(1-methylcyclohexyl)butan-2-ol)

• Product Name: (2S)-4-(1-methylcyclohexyl)butan-2-ol
• CAS No: 2227776-12-5
• MF: C₁₁H₂₂O
• MW: 170.291783809662
• CID: 6482577
• PubChem ID: 165639280
• Update Time: 2025-06-08

(2S)-4-(1-methylcyclohexyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(1-methylcyclohexyl)butan-2-ol
• 2227776-12-5
• EN300-1780138

• Inchi： 1S/C11H22O/c1-10(12)6-9-11(2)7-4-3-5-8-11/h10,12H,3-9H2,1-2H3/t10-/m0/s1
• InChI Key： FZKPJHYKOCDRIY-JTQLQIEISA-N
• SMILES： O[C@@H](C)CCC1(C)CCCCC1

Computed Properties

• Exact Mass: 170.167065321g/mol
• Monoisotopic Mass: 170.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-4-(1-methylcyclohexyl)butan-2-ol

(2S)-4-(1-methylcyclohexyl)butan-2-ol (CAS No. 2227776-12-5): A Comprehensive Overview

(2S)-4-(1-methylcyclohexyl)butan-2-ol, with the CAS number 2227776-12-5, is a chiral compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique stereochemistry and its potential applications in the development of novel therapeutic agents.

The chemical structure of (2S)-4-(1-methylcyclohexyl)butan-2-ol consists of a butanol moiety attached to a 1-methylcyclohexyl group, with the chiral center located at the second carbon of the butanol chain. The presence of this chiral center imparts enantiomeric specificity to the molecule, which is crucial for its biological activity and potential therapeutic applications.

In recent years, the study of chiral compounds has become increasingly important due to their significant role in drug development. Enantiomers can exhibit different pharmacological properties, and understanding these differences is essential for optimizing drug efficacy and safety. (2S)-4-(1-methylcyclohexyl)butan-2-ol is one such compound that has been extensively studied for its potential as a lead molecule in the development of new drugs.

One of the key areas of research involving (2S)-4-(1-methylcyclohexyl)butan-2-ol is its use as an intermediate in the synthesis of more complex molecules. The compound's structural features make it an attractive starting material for various synthetic transformations. For instance, it can be used in asymmetric synthesis to produce optically pure compounds, which are essential in pharmaceuticals where enantiomeric purity is critical.

Recent studies have also explored the biological activity of (2S)-4-(1-methylcyclohexyl)butan-2-ol. Preliminary results suggest that this compound may have potential as an anti-inflammatory agent. In vitro assays have shown that it can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. These findings are particularly relevant given the growing interest in developing new anti-inflammatory drugs to treat conditions such as arthritis and inflammatory bowel disease.

Furthermore, (2S)-4-(1-methylcyclohexyl)butan-2-ol has been investigated for its potential neuroprotective properties. Research has indicated that it may have a protective effect against neuronal damage caused by oxidative stress and neurotoxic agents. This makes it a promising candidate for the development of drugs to treat neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthetic accessibility of (2S)-4-(1-methylcyclohexyl)butan-2-ol has also been a focus of recent studies. Various methods have been developed to synthesize this compound efficiently and on a large scale. One notable approach involves the use of asymmetric catalysis, which allows for the selective formation of the desired enantiomer with high yield and purity. This synthetic route not only enhances the practicality of producing (2S)-4-(1-methylcyclohexyl)butan-2-ol but also opens up new possibilities for its application in drug discovery and development.

In addition to its potential therapeutic applications, (2S)-4-(1-methylcyclohexyl)butan-2-ol has also been studied for its use in other areas such as fragrance and flavor chemistry. The unique combination of its structural features and chiral center makes it suitable for creating novel scent profiles and flavor enhancers. This versatility further underscores the importance of this compound in various industries beyond pharmaceuticals.

The safety profile of (2S)-4-(1-methylcyclohexyl)butan-2-ol has also been evaluated in several studies. Toxicological assessments have shown that it exhibits low toxicity at relevant concentrations, making it a safe candidate for further development and use in various applications. However, ongoing research is necessary to fully understand its long-term effects and ensure its safety when used in different contexts.

In conclusion, (2S)-4-(1-methylcyclohexyl)butan-2-ol (CAS No. 2227776-12-5) is a promising compound with a wide range of potential applications in pharmaceuticals, fragrance, and flavor chemistry. Its unique stereochemistry, synthetic accessibility, and biological activity make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.